9-isopropyl-3-(4-methoxyphenyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

• IUPAC Name: 3-(4-methoxyphenyl)-9-propan-2-yl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C21H21NO4/c1-13(2)22-10-17-19(26-12-22)9-8-16-20(23)18(11-25-21(16)17)14-4-6-15(24-3)7-5-14/h4-9,11,13H,10,12H2,1-3H3
• InChI Key: WHLQDWLOYSKGHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CC2=C(C=CC3=C2OC=C(C3=O)C4=CC=C(C=C4)OC)OC1
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol

Description

9-isopropyl-3-(4-methoxyphenyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a chemical compound that belongs to the class of chromene derivatives. This compound has gained significant attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

Crystal Structure Analysis

The study of crystal structures is crucial for understanding the molecular geometry, bonding characteristics, and potential intermolecular interactions of chemical compounds. For instance, a derivative of dehydroabietic acid, showing cyclohexane rings in trans-configuration and chair conformations, exemplifies the type of structural analysis that can be conducted on related compounds. The detailed examination of crystal structures aids in the rational design of molecules with desired physical and chemical properties (Xiaoping Rao et al., 2014).

Synthesis of Novel Compounds

Research into the synthesis of new molecular frameworks is fundamental to the development of novel materials and pharmaceuticals. Compounds related to 9-isopropyl-3-(4-methoxyphenyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one have been synthesized to explore their chemical and pharmacological activities. For example, the synthesis of fused heterocyclic systems like pyrano[2,3-d]pyrimidine derivatives from related oxazine compounds has been investigated for their potential in producing materials with significant activities (Naglaa F. H. Mahmoud et al., 2017).

Photochromic Properties

The investigation of photochromic properties in compounds bearing oxazine rings is another area of scientific interest. These properties are critical for applications in materials science, such as the development of smart coatings, optical storage media, and photoresponsive molecular switches. A study on the thermally curable benzoxazine monomer with a photodimerizable coumarin group demonstrates the type of research conducted to exploit these unique properties. The research findings contribute to the design of materials that can undergo reversible structural changes upon exposure to light (B. Kiskan & Y. Yagcı, 2007).